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Compound of Interest

Compound Name: N-cyclohexyl-N'-propylurea

CAS No.: 2032-68-0

Cat. No.: B11956783

Get Quote

Introduction & Scientific Rationale
N-cyclohexyl-N'-propylurea (also known as 1-cyclohexyl-3-propylurea) is an aliphatic urea

derivative of high interest in modern medicinal and polymer chemistry. The urea motif serves as

a robust hydrogen bond donor and acceptor, making it a privileged scaffold for modulating

physicochemical properties in drug discovery. For example, structurally analogous compounds

are actively investigated as inhibitors of Bifunctional Epoxide Hydrolase 2 (EPHX2)[1].

Furthermore, the dynamic nature of hindered urea bonds (HUBs) has been leveraged to

engineer self-healing, reprocessable, and upcyclable polyurethane networks[2].

Accurate structural elucidation using Proton Nuclear Magnetic Resonance (¹H NMR)

spectroscopy is critical for confirming successful synthesis, assessing purity, and monitoring

the dynamic exchange reactions of these urea derivatives[2]. This application note provides a

comprehensive, self-validating protocol for the ¹H NMR characterization of N-cyclohexyl-N'-
propylurea.

Chemical Structure & Physicochemical Properties

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b11956783#bc-rfq
https://www.benchchem.com/product/b11956783/docs?utm_src=pdf-body#application-note-high-resolution-h-nmr-characterization-of-n-cyclohexyl-n-propylurea
https://www.benchchem.com/product/B11956783
https://pmc.ncbi.nlm.nih.gov/articles/PMC12894954/
https://pmc.ncbi.nlm.nih.gov/articles/PMC12894954/
https://www.benchchem.com/product/b11956783/docs?utm_src=pdf-body#application-note-high-resolution-h-nmr-characterization-of-n-cyclohexyl-n-propylurea
https://www.benchchem.com/product/b11956783/docs?utm_src=pdf-body#application-note-high-resolution-h-nmr-characterization-of-n-cyclohexyl-n-propylurea
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b11956783?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Before initiating the NMR protocol, it is essential to define the target molecule's parameters to

calculate appropriate molar concentrations and anticipate signal integration.

Property Value

IUPAC Name 1-cyclohexyl-3-propylurea

Molecular Formula C₁₀H₂₀N₂O

Molecular Weight 184.28 g/mol

Monoisotopic Mass 184.157 Da

Canonical SMILES CCCNC(=O)NC1CCCCC1

Data supported by structural databases[1][3].

Experimental Protocol: Sample Preparation and
Acquisition
Causality of Experimental Choices

Solvent Selection (DMSO-d₆): Aliphatic ureas often exhibit limited solubility in non-polar

solvents like CDCl₃. More importantly, dimethyl sulfoxide-d₆ (DMSO-d₆) strongly solvates the

urea NH protons, significantly slowing down their chemical exchange with trace water. This

kinetic stabilization allows the NH protons to be observed as distinct, quantifiable multiplets

rather than a single, broad, merged peak[2].

Concentration: A mass of 15 mg in 0.6 mL of solvent yields a ~135 mM solution. This

provides an optimal signal-to-noise (S/N) ratio for a standard 16-scan acquisition without

inducing viscosity-related line broadening, which can obscure fine J-coupling.

Step-by-Step Methodology
Sample Weighing: Accurately weigh 15.0 ± 0.5 mg of N-cyclohexyl-N'-propylurea into a

clean, static-free glass vial.

Dissolution: Add 0.6 mL of anhydrous DMSO-d₆ (containing 0.03% v/v Tetramethylsilane,

TMS) to the vial. Cap tightly and vortex for 30 seconds until complete dissolution is achieved.
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Transfer: Using a clean glass Pasteur pipette, transfer the homogenous solution into a

standard 5 mm NMR tube. Tap the tube gently to ensure no air bubbles are trapped in the

active volume region.

System Validation & Tuning: Insert the sample into a 400 MHz NMR spectrometer. Lock the

magnetic field to the deuterium resonance of DMSO-d₆.

Self-Validation Check: Shim the magnet (Z1, Z2, Z3) until the residual DMSO-d₅ pentet

(2.50 ppm) exhibits a full-width at half-maximum (FWHM) of < 1.0 Hz. A broader solvent

peak indicates poor magnetic field homogeneity, which will destroy the resolution required

to observe the critical scalar coupling of the urea NH protons.

Acquisition: Acquire the spectrum at 298 K using a standard 1D proton pulse sequence (e.g.,

zg30), 16 scans, a relaxation delay (D1) of 2.0 seconds, and an acquisition time of 3.0 to 4.0

seconds.

Data Processing: Apply a 0.3 Hz exponential line-broadening window function. Perform

Fourier transformation (FT), phase the spectrum manually, and apply a baseline correction.

Calibrate the chemical shift by setting the central peak of the DMSO residual signal to 2.50

ppm.

1. Sample Prep
15mg in DMSO-d6

2. Acquisition
400 MHz, 298 K

3. Processing
FT & Phasing

4. Assignment
Multiplet Analysis

Click to download full resolution via product page

Workflow for ¹H NMR sample preparation, acquisition, and spectral assignment.

¹H NMR Spectral Assignment & Interpretation
The structural elucidation of N-cyclohexyl-N'-propylurea relies on identifying three distinct

regions: the propyl chain, the cyclohexyl ring, and the central urea core. Because DMSO-d₆

restricts proton exchange, the scalar coupling between the NH protons and their adjacent

aliphatic carbons is preserved, serving as a definitive structural proof[2].
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Quantitative Data & Mechanistic Rationale
Chemical Shift
(ppm)

Multiplicity Integration Assignment
Mechanistic
Rationale / J-
Coupling

0.85 Triplet (t) 3H Propyl -CH₃

Couples with the

adjacent -CH₂-

group (n+1 = 3).

1.00 - 1.80 Multiplet (m) 12H

Cyclohexyl -CH₂-

(10H) & Propyl -

CH₂- (2H)

Overlapping

highly coupled

aliphatic protons

from the ring and

the middle of the

propyl chain.

2.95 Quartet (q) 2H Propyl -CH₂-N

Couples with the

adjacent aliphatic

-CH₂- and the

adjacent Propyl-

NH proton.

3.35 Multiplet (m) 1H
Cyclohexyl -CH-

N

Complex splitting

due to coupling

with adjacent

ring -CH₂-

protons and the

Cyclohexyl-NH

proton.

5.65 Triplet (t) 1H
Urea NH (Propyl

side)

Scalar coupling

strictly to the

adjacent Propyl -

CH₂-N protons.

5.75 Doublet (d) 1H
Urea NH

(Cyclohexyl side)

Scalar coupling

strictly to the

single adjacent

Cyclohexyl -CH-

N proton.
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(Note: Exact chemical shifts may vary slightly by ±0.05 ppm depending on exact concentration

and temperature, but the multiplicity and relative positioning remain constant).

N-cyclohexyl-N'-propylurea
¹H NMR Signals

Propyl Group Cyclohexyl Group Urea Core (NH)

-CH₃ (Triplet, ~0.85 ppm) -CH₂- (Multiplet, ~1.4 ppm) -CH₂-N (Quartet, ~2.95 ppm) Ring -CH₂- (Multiplets, 1.0-1.8 ppm) -CH-N (Multiplet, ~3.35 ppm) Propyl-NH (Triplet, ~5.65 ppm) Cyclohexyl-NH (Doublet, ~5.75 ppm)

Click to download full resolution via product page

Hierarchical breakdown of expected ¹H NMR signals by functional group.

Application in Dynamic Exchange Monitoring
In polymer chemistry and dynamic covalent networks, this specific ¹H NMR signature is used to

track the exchange of hindered urea bonds. By monitoring the time-dependent increase in the

intensity of the distinct doublet (~5.75 ppm) and triplet (~5.65 ppm) NH peaks, researchers can

quantitatively calculate the kinetic rate of exchange between a precursor urea (e.g., 3-

cyclohexyl-1,1-diethylurea) and a primary amine (n-propylamine)[2].
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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